Cas no 597552-88-0 (1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine)

1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine structure
597552-88-0 structure
Product Name:1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine
CAS No:597552-88-0
MF:C13H10ClN3
MW:243.691601276398
CID:1114675
PubChem ID:11746849
Update Time:2025-04-20

1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-Phthalazine
    • 1-chloro-4-(1-methylpyrrol-3-yl)phthalazine
    • DTXSID40471795
    • 597552-88-0
    • Phthalazine, 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)-
    • 1-chloro-4-(1-methyl-1H-pyrrol-3-yl)phthalazine
    • AKOS004911452
    • Inchi: 1S/C13H10ClN3/c1-17-7-6-9(8-17)12-10-4-2-3-5-11(10)13(14)16-15-12/h2-8H,1H3
    • InChI Key: LCRMUZFMZCFANJ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=CC2=C(C2C=CN(C)C=2)N=N1

Computed Properties

  • Exact Mass: 243.0563250g/mol
  • Monoisotopic Mass: 243.0563250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 30.7Ų
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司